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Compound of Interest

Compound Name: Methyl-PEG3-bromide

Cat. No.: B1281788

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals handling Methyl-PEG3-
bromide. Adherence to these protocols is essential for ensuring a safe laboratory environment
and proper disposal of chemical waste.

Methyl-PEG3-bromide is a polyethylene glycol (PEG)-based PROTAC linker utilized in the
synthesis of Proteolysis Targeting Chimeras (PROTACS) for research purposes.[1][2] While
comprehensive toxicological data for this specific compound is not thoroughly established, it is
crucial to handle it with care, following standard laboratory safety procedures for potentially
hazardous chemicals.[3]

Essential Safety and Logistical Information

Proper handling and storage are paramount to ensure the stability of the compound and the
safety of laboratory personnel.

Storage and Stability:
e Pure Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

« In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
solution after preparation.[1]
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Physical and Chemical Properties:

Property Value Source
CAS Number 72593-77-2 [1][4][5][6]
Molecular Formula C7H15BrO3 [11[2][4]1[5](6]
Molecular Weight 227.10 g/mol [1112114115]
Appearance Colorless to light yellow liquid [1]

Density 1.287 g/cm3 [1]

Boiling Point 65°C /2.3 mmHg [7]

Flash Point >110°C [7]

Purity >95% [4]6]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling

Methyl-PEG3-bromide to minimize exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles.[3]

Protects against splashes and

vapors.

Hand Protection

Common chemical-resistant

gloves (e.g., nitrile rubber).[3]

Prevents skin contact and

absorption.

Body Protection

Laboratory coat.

Protects against incidental

contact.

Respiratory Protection

Avoid inhalation of vapor or
gas.[3] Use in a well-ventilated
area or under a chemical fume
hood.

Minimizes respiratory tract

irritation.
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Operational Plan: Step-by-Step Handling and
Disposal

This procedural guidance outlines the safe handling of Methyl-PEG3-bromide from receipt to
disposal.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Shipping is typically at room temperature for continental US, but may vary elsewhere.[1]
. Storage:

Store the compound in a tightly sealed container in a dry, well-ventilated area.[4]

Follow the specific temperature guidelines for long-term and short-term storage as detailed
above.[1][4][5]

. Preparation and Use:

All handling of Methyl-PEG3-bromide should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

Before use, allow the container to reach room temperature to prevent moisture
condensation.

When preparing solutions, use an appropriate solvent such as DMSO.[1] Note that
hygroscopic DMSO can impact solubility, so use newly opened solvent.[1]

Avoid contact with skin and eyes.[7] In case of contact, follow the first aid measures outlined
below.

Avoid high temperatures and strong oxidizing agents.[3]

. Spill Management:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1281788?utm_src=pdf-body
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.biochempeg.com/product/mPEG3-Br.html
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.biochempeg.com/product/mPEG3-Br.html
https://broadpharm.com/product/bp-28182
https://www.benchchem.com/product/b1281788?utm_src=pdf-body
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.chembk.com/en/chem/Methyl-PEG3-bromide
https://www.biochempeg.com/usr/uploads/msds/Br-PEG-Mal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

In case of a spill, ensure the area is well-ventilated.[3]

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[3]

Place the absorbed material into a suitable, closed container for chemical waste.[3][8]

Do not flush spills down the sewer.[3]

. Disposal:

Dispose of surplus and non-recyclable solutions and materials through a licensed disposal
company.[8]

Contaminated packaging should be disposed of in the same manner as the chemical waste.

Follow all federal, state, and local environmental regulations for chemical waste disposal.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration.[3][8]
In Case of Skin Contact: Wash off immediately with soap and plenty of water.[3][8]
In Case of Eye Contact: Flush eyes with water as a precaution.[3][8]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[3][8]

To the best of current knowledge, the chemical, physical, and toxicological properties have
not been thoroughly investigated.[3] Seek medical attention if symptoms persist after
exposure.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Methyl-PEG3-

bromide.
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Caption: Workflow for Safe Handling of Methyl-PEG3-bromide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1281788?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Methyl-PEG3-bromide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-methyl-peg3-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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